Cas no 62472-38-2 (Adamantane-1,3-dicarbonitrile)

• Product Name: Adamantane-1,3-dicarbonitrile
• CAS No: 62472-38-2
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD00233041
• CID: 1029964
• PubChem ID: 11148137
• Update Time: 2025-04-20

Adamantane-1,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• Adamantane-1,3-dicarbonitrile
• 1,3-ADAMANTANEDICARBONITRILE
• Tricyclo[3.3.1.1(3,7)]decane-1,3-dicarbonitrile
• AKOS006274713
• AKOS015918024
• 1,3-dicyanoadamantane
• CS-0161852
• DB-301028
• MFCD00233041
• BS-17307
• 62472-38-2
• DTXSID80456884
• SCHEMBL14641099
• D82672

• MDL： MFCD00233041
• Inchi： 1S/C12H14N2/c13-7-11-2-9-1-10(4-11)5-12(3-9,6-11)8-14/h9-10H,1-6H2
• InChI Key： IKQLLMXNIOWBHF-UHFFFAOYSA-N
• SMILES： N#CC12CC3CC(CC(C#N)(C3)C1)C2

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 199-200 ºC (methanol water )
• Solubility: Insuluble (6.3E-3 g/L) (25 ºC),
• PSA: 47.58